Cas no 945463-87-6 (3,5,5-Triethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid)

• Product Name: 3,5,5-Triethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• CAS No: 945463-87-6
• MF: C₁₅H₂₂O₂S
• MW: 266.398983478546
• CID: 2141883
• Update Time: 2023-08-04

3,5,5-Triethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5,5-triethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• CRWQIFSGBUWHAM-UHFFFAOYSA-N
• 3,5,5-Triethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid

• Inchi： 1S/C15H22O2S/c1-4-12-11-9-15(5-2,6-3)8-7-10(11)13(18-12)14(16)17/h4-9H2,1-3H3,(H,16,17)
• InChI Key： CRWQIFSGBUWHAM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1CC)CC(CC)(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Topological Polar Surface Area: 65.5